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Compound of Interest

Compound Name: n-Octatriacontane-d78

Cat. No.: B12315386 Get Quote

This technical guide provides comprehensive information on the deuterated long-chain alkane,

n-Octatriacontane-d78, with a focus on its molecular properties and its application as an

internal standard in quantitative analysis. This document is intended for researchers, scientists,

and professionals in drug development and analytical chemistry who utilize isotope dilution

mass spectrometry.

Core Molecular Data
The fundamental properties of n-Octatriacontane-d78 and its non-deuterated counterpart, n-

Octatriacontane, are summarized below. The inclusion of deuterium atoms significantly

increases the molecular weight of n-Octatriacontane-d78, which is a key characteristic for its

use as an internal standard in mass spectrometry.

Property n-Octatriacontane-d78 n-Octatriacontane

Molecular Formula C₃₈D₇₈[1] C₃₈H₇₈[2][3][4][5]

Alternate Formula CD₃(CD₂)₃₆CD₃[6] CH₃(CH₂)₃₆CH₃

Molecular Weight 613.51 g/mol [2][6] 535.03 g/mol [3][4]

CAS Number 1219803-25-4[1][2][6] 7194-85-6[1][3][5]
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A primary application of n-Octatriacontane-d78 is as an internal standard for the quantification

of n-Octatriacontane in complex matrices using isotope dilution mass spectrometry, often

coupled with gas chromatography (GC-MS).

Protocol: Quantification of n-Octatriacontane in a Biological Matrix via GC-MS

This protocol outlines a representative method for using n-Octatriacontane-d78 to determine

the concentration of endogenous n-Octatriacontane.

1. Preparation of Standards and Reagents:

Stock Solution (Internal Standard): Prepare a 1 mg/mL stock solution of n-Octatriacontane-
d78 in a suitable organic solvent (e.g., hexane or chloroform).
Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of n-Octatriacontane into a blank matrix.
Extraction Solvents: Prepare necessary solvents for lipid extraction, such as a 2:1
chloroform:methanol mixture.

2. Sample Preparation and Extraction:

Homogenization: Homogenize the biological sample (e.g., plasma, tissue homogenate) in a
suitable buffer.
Spiking: Add a known amount of the n-Octatriacontane-d78 internal standard stock solution
to each sample, calibrator, and quality control sample.
Lipid Extraction: Perform a liquid-liquid extraction (e.g., Folch or Bligh-Dyer method) to
isolate the lipid fraction containing n-Octatriacontane.
Solvent Evaporation: Evaporate the organic solvent under a stream of nitrogen.
Derivatization (Optional): If necessary for GC analysis, derivatize the sample to improve
volatility and chromatographic properties.
Reconstitution: Reconstitute the dried extract in a small volume of a solvent suitable for GC
injection (e.g., hexane).

3. GC-MS Analysis:

Instrumentation: Use a gas chromatograph coupled to a mass spectrometer.
Chromatographic Separation:
Column: Use a non-polar capillary column suitable for high-temperature analysis of long-
chain hydrocarbons.
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Injection: Inject a small volume (e.g., 1 µL) of the reconstituted extract.
Temperature Program: Implement a temperature gradient to ensure the separation of n-
Octatriacontane from other matrix components.
Mass Spectrometry Detection:
Ionization: Use electron ionization (EI).
Acquisition Mode: Operate in Selected Ion Monitoring (SIM) mode to monitor specific ions for
both the analyte and the internal standard.
Monitor characteristic ions for n-Octatriacontane.
Monitor the corresponding heavier ions for n-Octatriacontane-d78.

4. Data Analysis and Quantification:

Peak Integration: Integrate the chromatographic peak areas for the selected ions of both n-
Octatriacontane and n-Octatriacontane-d78.
Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak
area for all samples.
Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the
concentration of the n-Octatriacontane calibration standards.
Concentration Determination: Determine the concentration of n-Octatriacontane in the
unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow and the logical basis of

quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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